Carcinoembryonic antigen-related cell adhesion molecule 5 (653-667)
Description
Carcinoembryonic antigen-related cell adhesion molecule 5
Scientific Research Applications
Role in Cancer Progression and Metastasis
CEACAM5, part of the carcinoembryonic antigen-related cell adhesion molecules (CEACAMs) family, plays a significant role in cancer progression, inflammation, angiogenesis, and metastasis. Studies have demonstrated its function in cell adhesion, intracellular, and intercellular signaling during these complex biological processes, particularly in melanoma, lung, colorectal, and pancreatic cancers. CEACAM5 is recognized as a clinical biomarker and a potential therapeutic target in these cancers (Beauchemin & Arabzadeh, 2013).
Modulating Immune Responses
CEACAM5 is implicated in modulating immune responses associated with infection, inflammation, and cancer. It functions as a regulatory co-receptor for lymphoid and myeloid cell types, affecting the growth and differentiation of normal and cancerous cells. This highlights the importance of CEACAMs in immunity (Gray-Owen & Blumberg, 2006).
Physiological and Pathophysiological Roles
CEACAM5 is involved in a variety of physiological processes, including tissue architecture shaping, neovascularization, insulin homeostasis, and T-cell proliferation. It serves as a receptor for specific pathogens, offering an insight into pathogen-host co-evolution. Understanding CEACAM5's action in vivo helps elucidate its role in physiology and pathophysiology (Kuespert, Pils, & Hauck, 2006).
Application in Tumor Immunotherapy
CEACAM5's diversified biology in normal and tumor tissues extends to its application in tumor diagnosis, prognosis, and treatment. It's a focus of recent clinical studies in cancer immunotherapies, including bispecific antibody therapy, radio-immuno-therapy, imaging, and chimeric antigen receptor T cells (CAR-T) approaches (Han et al., 2020).
Prognostic Factor in Hepatocellular Carcinoma
Loss of CEACAM5 expression in hepatocellular carcinoma (HCC) cells functions as an adverse prognostic factor. It's a negative regulator of tumor cell growth and may act as a tumor suppressor, with its expression down-regulated in increasing histologic grades of malignancies (Cruz et al., 2005).
Dual Role in Human Malignancies
CEACAM5 exhibits a complex role in inflammation and holds varying expression patterns in different types of tumors. It's initially regarded as a tumor suppressor, but recent studies link it to the progression of malignancy and metastatic spread, highlighting its potential as a prognostic factor and a molecular target for cancer therapy (Calinescu et al., 2018).
properties
sequence |
YACFVSNLATGRNNS |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Carcinoembryonic antigen-related cell adhesion molecule 5 (653-667) |
Origin of Product |
United States |
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